Creatine HCl

Description

Creatine Hydrochloride (Creatine HCl) is a form of creatine, a popular dietary supplement used to enhance athletic performance and muscle strength. It is designed to improve upon the solubility and absorption issues associated with traditional creatine monohydrate. This article will delve into the properties, benefits, and research findings related to Creatine HCl, providing a comprehensive overview of its effects on strength and body composition.

Research Findings

Research on Creatine HCl has shown that it improves strength similarly to creatine monohydrate but may offer additional benefits in terms of body composition changes. A study involving recreational weightlifters found that both Creatine HCl and creatine monohydrate increased strength, but only Creatine HCl induced significant changes in body composition .

Strength Gains

• Leg Press: Both Creatine HCl and creatine monohydrate groups showed significant increases in leg press strength, with no differences between groups .

• Bench Press: Only the lower dose of Creatine HCl (1.5 g) showed significant improvements in bench press strength .

Body Composition Changes

• Fat Mass: Creatine HCl at both doses (1.5 g and 5 g) resulted in significant reductions in fat mass .

• Fat-Free Mass: Only the higher dose of Creatine HCl (5 g) led to an increase in fat-free mass .

Comparison with Creatine Monohydrate

While both forms of creatine improve strength, Creatine HCl appears to have an edge in terms of body composition changes. Creatine monohydrate may cause an increase in total body hydration, which could lead to an overestimation of fat-free mass gains . In contrast, Creatine HCl's effects on body composition are more pronounced without this hydration effect.

Effect	Creatine Monohydrate	Creatine HCl
Strength	Increases	Increases
Body Composition	Minimal changes	Significant changes
Hydration	Increases total body hydration	No significant hydration effect

• CAS No.: 17050-09-8
• Product Name: Creatine HCl
• Molecular Formula: C4H10ClN3O2
• Molecular Weight: 167.59 g/mol
• IUPAC Name: 2-[carbamimidoyl(methyl)amino]acetic acid;hydrochloride
• Standard InChI: InChI=1S/C4H9N3O2.ClH/c1-7(4(5)6)2-3(8)9;/h2H2,1H3,(H3,5,6)(H,8,9);1H
• Standard InChIKey: DGOAYHVIVJYHKU-UHFFFAOYSA-N
• SMILES: CN(CC(=O)O)C(=N)N.Cl
• Canonical SMILES: CN(CC(=O)O)C(=N)N.Cl
• Application: Ingredient of health care products.
• Purity: 95%
• Related CAS: 57-00-1 (free acid)
• Synonyms: Creatine HCl; 2-(1-Methylguanidino)acetic acid hydrochloride; 2-[carbamimidoyl(methyl)amino]acetic acid hydrochloride
• PubChem Compound: 134732
• Last Modified: Aug 15 2023